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Compound of Interest

Compound Name: Dimethyl 3-oxoadipate

CAS No.: 5457-44-3

Cat. No.: B1580918

Get Quote

Dimethyl 3-oxoadipate (DM3O), with the chemical formula C8H12O5, is a dicarboxylic acid

ester that serves as a versatile building block in organic synthesis.[1][2][3] Its applications span

from the synthesis of complex heterocyclic compounds to its potential role in the development

of novel therapeutic agents.[4][5][6] The successful execution of these applications is

fundamentally dependent on the ability to control its solubility in various reaction and

purification media. A thorough understanding of its solubility profile allows for:

Rational Solvent Selection: Choosing the most appropriate solvent system to ensure

complete dissolution for homogeneous reactions or controlled precipitation for crystallization

and purification.

Optimization of Reaction Kinetics: Influencing reaction rates and yields by controlling the

concentration of reactants in the solution phase.

Development of Robust Purification Strategies: Designing efficient extraction, washing, and

crystallization protocols based on differential solubility.
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Formulation Design: In pharmaceutical development, solubility is a critical determinant of a

drug's bioavailability and the feasibility of different dosage forms.[7]

Physicochemical Properties of Dimethyl 3-
oxoadipate
To understand the solubility of dimethyl 3-oxoadipate, it is essential to first consider its

molecular structure and inherent physical properties.

Property Value Source

Molecular Formula C8H12O5 [1][2][3]

Molecular Weight 188.18 g/mol [1][2][8]

Appearance Light yellow to yellow liquid [9]

Density 1.175 g/mL at 20 °C [9][10]

Boiling Point 122 °C at 0.5 Torr [9]

pKa (Predicted) 10.15 ± 0.46 [9]

LogP (Octanol/Water Partition

Coefficient, Calculated)
0.072 [8]

The structure of dimethyl 3-oxoadipate contains two ester functional groups and a ketone.

These polar groups, particularly the carbonyls (C=O), are capable of participating in dipole-

dipole interactions and acting as hydrogen bond acceptors. The relatively low calculated LogP

value suggests a degree of hydrophilicity, although its solubility in water is limited.[8][11]

Theoretical Principles of Solubility
The solubility of a solid solute in a liquid solvent is governed by the principle of "like dissolves

like." This adage is a simplified representation of the complex interplay of intermolecular forces

between the solute and solvent molecules. The overall Gibbs free energy of dissolution

(ΔG_sol) must be negative for spontaneous dissolution to occur. This is described by the

equation:
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ΔG_sol = ΔH_sol - TΔS_sol

Where:

ΔH_sol is the enthalpy of solution, representing the net energy change from breaking solute-

solute and solvent-solvent interactions and forming solute-solvent interactions.

T is the absolute temperature.

ΔS_sol is the entropy of solution, which is generally positive as the solute molecules become

more disordered in the solution.

For a solute like dimethyl 3-oxoadipate, its solubility in a given organic solvent will be

influenced by:

Polarity: Solvents with polarities similar to dimethyl 3-oxoadipate will be more effective at

overcoming the solute-solute interactions.

Hydrogen Bonding: The ability of a solvent to act as a hydrogen bond donor or acceptor can

significantly impact solubility. Dimethyl 3-oxoadipate can act as a hydrogen bond acceptor

at its ester and ketone oxygens.

Dispersion Forces: These weak, non-polar interactions are present in all molecules and

contribute to the overall solvation process.

Dicarboxylic acid esters, in general, tend to be soluble in less-polar solvents like ethers and

alcohols, while their solubility in water is limited, especially for those with longer alkyl chains.

Expected Solubility Profile in Common Organic
Solvents
While specific quantitative data for dimethyl 3-oxoadipate is not readily available in the public

domain, we can predict its general solubility behavior based on its structure and the properties

of common organic solvent classes.
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Solvent Class
Representative
Solvents

Expected Solubility Rationale

Protic Polar Solvents
Methanol, Ethanol,

Isopropanol
High

These solvents can

engage in hydrogen

bonding with the

carbonyl oxygens of

dimethyl 3-

oxoadipate, and their

polarity is suitable for

solvating the ester

and ketone functional

groups.

Aprotic Polar Solvents

Acetone, Ethyl

Acetate,

Tetrahydrofuran

(THF), Acetonitrile,

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

High to Moderate

These solvents

possess significant

dipole moments that

can interact favorably

with the polar

functional groups of

the solute. Solvents

like DMF and DMSO

are particularly strong

solvents for a wide

range of organic

compounds.[12]

Non-polar Solvents Hexane, Toluene,

Dichloromethane

Low to Moderate While the alkyl

backbone of dimethyl

3-oxoadipate has

some non-polar

character, the

dominant polar

functional groups will

limit its solubility in

highly non-polar

solvents.

Dichloromethane, with

its slight polarity, may
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show some moderate

solubility.

It's important to note that for dicarboxylic acids, an "odd-even effect" on solubility has been

observed, where acids with an odd number of carbon atoms are more soluble than their even-

numbered counterparts.[13][14] While this is primarily documented for the free acids, it

highlights the subtle structural factors that can influence solubility.

Experimental Determination of Solubility: A
Validated Protocol
The following protocol outlines a robust and self-validating method for determining the solubility

of dimethyl 3-oxoadipate in various organic solvents. This method is based on the isothermal

shake-flask method, a widely accepted technique for generating thermodynamic solubility data.

[15]

Materials and Equipment
Dimethyl 3-oxoadipate (high purity)

Selected organic solvents (analytical grade or higher)

Analytical balance (± 0.1 mg)

Thermostatic shaker or water bath with temperature control (± 0.1 °C)

Vials with screw caps and PTFE septa

Syringes and syringe filters (0.22 µm, solvent-compatible)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Step-by-Step Methodology
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Preparation of Saturated Solutions: a. Add an excess amount of dimethyl 3-oxoadipate to a

series of vials. The excess solid is crucial to ensure that equilibrium with a saturated solution

is achieved. b. Accurately pipette a known volume (e.g., 5.00 mL) of the selected organic

solvent into each vial. c. Securely cap the vials to prevent solvent evaporation.

Equilibration: a. Place the vials in a thermostatic shaker set to the desired temperature (e.g.,

25.0 °C). b. Agitate the vials at a constant speed for a sufficient period to reach equilibrium. A

preliminary kinetics study is recommended to determine the time to reach equilibrium

(typically 24-72 hours).

Sample Withdrawal and Preparation: a. Once equilibrium is reached, stop the agitation and

allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the

excess solid to settle. b. Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a pre-warmed syringe to prevent precipitation upon cooling. c.

Immediately filter the withdrawn sample through a 0.22 µm syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved solid particles. d. Record the

exact weight of the transferred filtrate.

Gravimetric Analysis (Optional but Recommended for Validation): a. Gently evaporate the

solvent from the volumetric flask under a stream of nitrogen or in a vacuum oven at a

temperature below the boiling point of the solute. b. Once the solvent is completely removed,

weigh the flask containing the dried solute. c. The difference in weight gives the mass of the

dissolved dimethyl 3-oxoadipate.

Quantitative Analysis (Primary Method): a. Dilute the filtered sample in the volumetric flask to

a known volume with the same solvent. b. Analyze the diluted sample using a pre-validated

HPLC or GC method to determine the concentration of dimethyl 3-oxoadipate. c. A

calibration curve prepared with standard solutions of known concentrations is essential for

accurate quantification.

Data Calculation and Reporting: a. Calculate the solubility in various units, such as g/L,

mg/mL, or mole fraction, based on the concentration determined from the analytical method

and the density of the solvent. b. Repeat the experiment at different temperatures to

determine the temperature dependence of solubility.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1580918/docs?utm_src=pdf-body#introduction-the-significance-of-dimethyl-3-oxoadipate-solubility
https://www.benchchem.com/product/b1580918/docs?utm_src=pdf-body#introduction-the-significance-of-dimethyl-3-oxoadipate-solubility
https://www.benchchem.com/product/b1580918/docs?utm_src=pdf-body#introduction-the-significance-of-dimethyl-3-oxoadipate-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Sampling

Analysis

Calculation

Add excess DM3O to vial

Add known volume of solvent

Place in thermostatic shaker

Agitate for 24-72h at constant T

Settle undissolved solid

Withdraw supernatant with pre-warmed syringe

Filter through 0.22 µm syringe filter

Dilute sample to known volume

Analyze by validated HPLC/GC method

Calculate solubility (g/L, mol/L)

Click to download full resolution via product page

Caption: Isothermal Shake-Flask Method Workflow.
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Data Interpretation and Thermodynamic Analysis
The experimentally determined solubility data can be used to derive important thermodynamic

parameters of dissolution, such as the enthalpy (ΔH°_sol), Gibbs free energy (ΔG°_sol), and

entropy (ΔS°_sol) of solution, by applying the van't Hoff equation.[16] This analysis provides

deeper insights into the dissolution process, indicating whether it is enthalpy- or entropy-driven.

Conclusion
While a comprehensive, publicly available dataset on the solubility of dimethyl 3-oxoadipate
in a wide range of organic solvents is currently lacking, this guide provides the fundamental

principles and a robust experimental framework for its determination. By understanding the

physicochemical properties of the solute and the nature of solvent-solute interactions,

researchers can make informed decisions regarding solvent selection for synthesis,

purification, and formulation. The provided experimental protocol offers a validated pathway to

generate high-quality, reliable solubility data, which is indispensable for the successful

application of this versatile chemical intermediate in research and development. The use of

predictive models, combining thermodynamic equations with machine learning, also presents a

promising avenue for estimating solubility in the absence of experimental data.[17][18][19]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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